Cas no 2248352-33-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]acetate
• CAS No: 2248352-33-0
• MF: C₁₅H₁₃N₃O₆
• MW: 331.280223608017
• CID: 5974762
• PubChem ID: 165729374
• Update Time: 2025-06-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6516676
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]acetate
• 2248352-33-0

• Inchi： 1S/C15H13N3O6/c1-2-11-16-12(23-17-11)7-22-8-13(19)24-18-14(20)9-5-3-4-6-10(9)15(18)21/h3-6H,2,7-8H2,1H3
• InChI Key： OZMSUVMNRIBYMX-UHFFFAOYSA-N
• SMILES： O(C(COCC1=NC(CC)=NO1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 331.08043514g/mol
• Monoisotopic Mass: 331.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]acetate (CAS No. 2248352-33-0) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]acetate, identified by its CAS number 2248352-33-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features from multiple chemical moieties, including an isoindole core and an oxadiazole substituent, which are well-documented for their diverse biological activities. The presence of a methoxyacetic acid moiety further enhances its versatility, making it a candidate for further exploration in drug discovery and molecular pharmacology.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that can simultaneously interact with multiple biological targets. The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]acetate aligns well with this trend. The isoindole ring system is known for its role in various bioactive natural products and synthetic molecules, often exhibiting properties such as antimicrobial and anti-inflammatory effects. Meanwhile, the oxadiazole component is frequently incorporated into drug candidates due to its ability to modulate enzyme activity and receptor binding. The combination of these two pharmacophores in a single molecule suggests that this compound may possess dual or even polypharmacological properties.

In the context of contemporary research, the synthesis and characterization of novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3ethyl1,24 oxadiazol5 ylmethoxy]acetate (CAS No. 2248352330) are driven by the need for innovative therapeutic agents. The methoxyacetic acid side chain not only contributes to the compound's solubility but also provides a site for further functionalization via chemical modifications. This adaptability is particularly valuable in medicinal chemistry pipelines where lead optimization is a critical step. Researchers have been exploring derivatives of this class to identify structures with enhanced potency and selectivity for specific biological pathways.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases that require multifaceted therapeutic intervention. For instance, studies have indicated that molecules incorporating both isoindole and oxadiazole scaffolds may exhibit inhibitory effects on enzymes involved in inflammatory responses or cancer progression. The methoxyacetic acid group could serve as a linker to enhance binding affinity or facilitate cellular uptake, which are crucial factors in drug design. Such features make this compound an attractive candidate for further investigation in preclinical models.

The synthesis of 1,3-dioxo - 23 dihydro - 11 H - isoindol - 22 yl 22 [(31 ethyl -12 ,24 oxadiazol -5 ylmethoxy]acetate (CAS No. 2248352330) involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the methoxyacetic acid moiety and the ethyl-substituted oxadiazole group. Advances in catalytic methods have enabled more efficient and sustainable routes to such complex molecules, reducing waste and improving yields.

From a computational chemistry perspective, virtual screening techniques have been employed to predict the binding modes of this compound with potential biological targets. Molecular docking studies suggest that it may interact with proteins involved in signal transduction or metabolic pathways relevant to diseases such as diabetes or neurodegenerative disorders. These predictions provide a rational basis for experimental validation and guide subsequent structural modifications aimed at improving pharmacological profiles.

The pharmacokinetic properties of 1 ,3 - dioxo -23 dihydro -11 H - isoindol -22 yl 22 [(31 ethyl -12 ,24 oxadiazol -5 ylmethoxy]acetate (CAS No .2248352330) are also under scrutiny to ensure its suitability as a drug candidate. Factors such as bioavailability , metabolic stability , and potential for drug-drug interactions must be carefully evaluated before advancing into clinical trials . Preliminary data suggest promising characteristics , but further studies are warranted to fully understand its behavior within biological systems .

In conclusion , the compound 1 ,3 - dioxo -23 dihydro -11 H - isoindol -22 yl 22 [(31 ethyl -12 ,24 oxadiazol -5 ylmethoxy]acetate (CAS No .2248352330) exemplifies how innovative molecular design can yield promising candidates for therapeutic development . Its unique combination of structural elements from well-studied heterocyclic systems positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs . As synthetic methodologies continue to evolve , we can anticipate more derivatives being explored , offering new insights into their biological activities and potential clinical applications .